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Compound of Interest

Compound Name: PL553

cat. No.: B560524

The tumor suppressor protein p53 plays a pivotal role in cellular response to stress signals,
including DNA damage, oncogene activation, and hypoxia.[1][2][3] Activation of the p53
pathway can lead to several cellular outcomes, such as cell cycle arrest, senescence, or
apoptosis (programmed cell death), thereby preventing the proliferation of damaged cells and
tumorigenesis.[1][3]

The p53 protein functions as a transcription factor, regulating the expression of a multitude of
target genes involved in these critical cellular processes.[1] The pathway is tightly regulated by
a complex network of upstream regulators and downstream effectors. A key negative regulator
of p53 is MDM2, which targets p53 for degradation.[1]

Given its central role in cancer prevention, the p53 pathway is a major focus of therapeutic
development.[4] Strategies include the development of small molecules that can restore wild-
type function to mutated p53 or inhibit its negative regulators.[4]

Further investigation into the specific identity of "PL553" is necessary to provide the requested
in-depth technical guide on its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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